Cas no 72500-24-4 ((S)-2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 72500-24-4
• MF: C₂₀H₂₃NO₅S
• MW: 389.465324640274
• CID: 543812
• Update Time: 2025-07-01

(S)-2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,phenylmethyl ester, (S)-
• (S)-2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 2-((tosyloxy)methyl)pyrrolidine-1-carboxylate
• NXLHXKQZPMJMPL-SFHVURJKSA-N
• AM101195
• (2S)-2alpha-(Tosyloxymethyl)pyrrolidine-1-carboxylic acid benzyl ester
• phenylmethyl(2S)-2-({[(4-methylphenyl)sulfonyl]oxy}methyl)-1-pyrrolidinecarboxylate
• phenylmethyl (2S)-2-({[(4-methylphenyl)sulfonyl]oxy}methyl)-1-pyrrolidinecarboxylate
• (2S)-2-(4-methylphenylsulfonyloxymethyl)pyrrolidi

• Inchi： 1S/C20H23NO5S/c1-16-9-11-19(12-10-16)27(23,24)26-15-18-8-5-13-21(18)20(22)25-14-17-6-3-2-4-7-17/h2-4,6-7,9-12,18H,5,8,13-15H2,1H3/t18-/m0/s1
• InChI Key： NXLHXKQZPMJMPL-SFHVURJKSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]1CCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 574
• Topological Polar Surface Area: 81.3

Additional information on (S)-2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester

(S)-2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester: A Key Compound in Modern Pharmaceutical Research

(S)-2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester is a synthetic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, with the CAS number 72500-24-4, represents a critical intersection between organic synthesis and drug discovery. Its molecular architecture combines a pyrrolidine-1-carboxylic acid core with a benzyl ester functional group, while the Toluene-4-sulfonyloxymethyl moiety introduces a key site for bioisosteric replacement and target-specific interactions. Recent studies have highlighted its potential applications in enzyme inhibition, signal transduction modulation, and prodrug design, positioning it as a promising candidate for targeted therapy in oncology and neurodegenerative diseases.

(S)-2-(Toluene-4-sullyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester is a chiral compound with an S configuration at the central stereocenter. This stereochemistry is critical for its biological activity, as enantiomers often exhibit distinct pharmacological profiles. The Toluene-4-sulfonyloxymethyl group acts as a protecting group in synthetic pathways, enabling selective modification of the pyrrolidine-1-carboxylic acid scaffold. The benzyl ester moiety enhances solubility and stability, making this compound suitable for in vivo studies. Recent advancements in computational chemistry have enabled precise modeling of its interactions with biological targets, such as protein kinases and GPCRs, which are key players in disease mechanisms.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that (S)-2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester exhibits potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a target implicated in multiple cancers. The compound's ability to bind to the ATP-binding site of EGFR with high affinity suggests its potential as a tyrosine kinase inhibitor. Structural analysis using X-ray crystallography revealed that the benzyl ester group forms critical hydrogen bonds with residues in the ATP-binding pocket, stabilizing the inhibitor-bound conformation. This finding aligns with the growing trend in structure-based drug design, where molecular dynamics simulations are used to optimize binding interactions.

Another breakthrough in the study of (S)-2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester comes from in silico screening campaigns targeting inflammatory pathways. A 2023 study in Drug Discovery Today reported that this compound selectively inhibits COX-2 (Cyclooxygenase-2) without affecting COX-1, making it a potential candidate for selective anti-inflammatory agents. The Toluene-4-sulfonyloxymethyl group plays a dual role: it modulates the hydrophobic interactions with the enzyme's active site while the benzyl ester moiety contributes to the compound's metabolic stability. These properties are particularly valuable in the development of chronic disease therapies requiring long-term administration.

Recent advancements in synthetic organic chemistry have also expanded the utility of (S)-2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester as a prodrug platform. A 2024 publication in Organic & Biomolecular Chemistry describes a novel bioconjugation strategy where the benzyl ester group is modified to incorporate targeting ligands for specific cell types. This approach enables the compound to selectively deliver its active payload to pathological tissues, reducing systemic toxicity. The Toluene-4-sulfonyloxymethyl moiety serves as a versatile handle for functionalization, allowing researchers to tailor the compound for different therapeutic applications.

From a mechanistic perspective, the pyrrolidine-1-carboxylic acid core of (S)-2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester is structurally similar to pyrrolidine-based inhibitors of serine proteases. However, its unique benzyl ester group introduces distinct pharmacokinetic properties. A 2023 study in Pharmaceutical Research demonstrated that this compound exhibits improved oral bioavailability compared to its acyl derivatives, likely due to enhanced permeability across the intestinal epithelium. These findings highlight the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of this compound.

The development of (S)-2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester also reflects the growing emphasis on green chemistry in pharmaceutical synthesis. A 2024 paper in Green Chemistry reported an efficient asymmetric synthesis route that reduces waste and energy consumption while maintaining high stereoselectivity. This approach not only improves the environmental sustainability of the compound's production but also aligns with the increasing regulatory focus on eco-friendly manufacturing processes. The benzyl ester group's compatibility with biodegradable polymers further enhances its appeal for drug delivery systems.

Looking ahead, the future of (S)-2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester lies in its integration with nanotechnology and targeted drug delivery. Researchers are exploring the use of liposomal formulations to enhance the compound's cellular uptake and targeting specificity. Additionally, the Toluene-4-sulfonyloxymethyl group's potential for click chemistry reactions opens new avenues for drug conjugation and biological imaging. These innovations underscore the compound's versatility and its role as a building block in the next generation of therapeutic agents.

In conclusion, (S)-2-(Toluene-4-sulfonyloxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester represents a significant advancement in pharmaceutical research. Its unique structural features, combined with recent breakthroughs in synthetic methods and biological applications, position it as a promising candidate for a wide range of therapeutic targets. As research continues to evolve, this compound is likely to play an increasingly important role in the development of innovative treatments for complex diseases.